Cas no 604003-20-5 (Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate)

• Product Name: Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate
• CAS No: 604003-20-5
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 3049197
• PubChem ID: 3498562
• Update Time: 2025-05-20

Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate
• 1H-Pyrazole-3,5-dicarboxylic acid, 1-(phenylmethyl)-, dimethyl ester
• AKOS024405878
• BP-11934
• SCHEMBL20488594
• 3,5-dimethyl 1-benzylpyrazole-3,5-dicarboxylate
• CS-0204751
• Dimethyl 1-benzylpyrazole-3,5-dicarboxylate
• dimethyl1-benzyl-1H-pyrazole-3,5-dicarboxylate
• STL587680
• 3,5-dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate
• 604003-20-5

• Inchi： 1S/C14H14N2O4/c1-19-13(17)11-8-12(14(18)20-2)16(15-11)9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： SJXXCCHBVCIWCQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)OC)=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.09535693Da
• Monoisotopic Mass: 274.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate

Comprehensive Guide to Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate (CAS No. 604003-20-5)

Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate (CAS No. 604003-20-5) is a versatile pyrazole derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery. The molecular structure features a benzyl group attached to the pyrazole ring, along with two ester functional groups, making it a valuable intermediate in organic synthesis.

The growing interest in pyrazole-based compounds has been driven by their potential as anti-inflammatory, antimicrobial, and anticancer agents. Researchers are particularly interested in Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate due to its ability to serve as a precursor for more complex molecules. Its ester groups allow for further functionalization, enabling the synthesis of targeted bioactive compounds. This adaptability makes it a key player in modern medicinal chemistry.

In recent years, the demand for high-purity pyrazole derivatives has surged, especially in the development of small-molecule drugs. The compound's CAS No. 604003-20-5 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Its applications extend to material science, where it is used in the synthesis of advanced polymers and coatings with unique properties.

One of the most common questions about Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate is its synthetic route. The compound is typically prepared through the condensation of 1-benzyl-1H-pyrazole-3,5-dicarboxylic acid with methanol in the presence of a catalyst. This process highlights the importance of esterification reactions in organic chemistry. Researchers also inquire about its solubility and stability, which are critical for its handling and storage in laboratory settings.

The pharmacological potential of pyrazole derivatives has been a hot topic in 2023, with numerous studies exploring their role in treating chronic diseases. Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate is often cited in patents related to kinase inhibitors and enzyme modulators, underscoring its relevance in drug development. Its benzyl-substituted pyrazole core is a common motif in many FDA-approved drugs, further validating its significance.

From an industrial perspective, the scalability of Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate production is a key consideration. Manufacturers are optimizing processes to meet the growing demand while ensuring cost-effectiveness and environmental sustainability. The compound's low toxicity profile makes it an attractive choice for large-scale applications, aligning with the global shift toward greener chemistry practices.

In summary, Dimethyl 1-benzyl-1H-pyrazole-3,5-dicarboxylate (CAS No. 604003-20-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovation across multiple scientific disciplines, making it a subject of ongoing research and commercial interest.